Cas no 2172492-36-1 (3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid)

• Product Name: 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid
• CAS No: 2172492-36-1
• MF: C₃₂H₃₄N₂O₅
• MW: 526.622768878937
• CID: 5849168
• PubChem ID: 165584787
• Update Time: 2025-10-29

3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid
• 3-(N-benzyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)propanoic acid
• EN300-1530507
• 2172492-36-1

• Inchi： 1S/C32H34N2O5/c35-30(36)17-18-34(20-22-9-2-1-3-10-22)31(37)24-16-8-11-23(24)19-33-32(38)39-21-29-27-14-6-4-12-25(27)26-13-5-7-15-28(26)29/h1-7,9-10,12-15,23-24,29H,8,11,16-21H2,(H,33,38)(H,35,36)
• InChI Key： ZQRADJAOXGLJAH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 526.24677219g/mol
• Monoisotopic Mass: 526.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid

Introduction to 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid (CAS No. 2172492-36-1)

3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid (CAS No. 2172492-36-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its intricate molecular structure and potential therapeutic applications. This compound belongs to a class of molecules characterized by a complex arrangement of functional groups, including benzyl, fluorenylmethoxycarbonyl, amino, and formamido moieties, which contribute to its unique chemical properties and biological activities.

The molecular structure of 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid is a testament to the ingenuity of modern synthetic chemistry. The presence of a cyclopentyl ring linked to an amino group further enhances its structural complexity, making it a promising candidate for further investigation in drug discovery and development. The benzyl and fluorenylmethoxycarbonyl (Fmoc) groups are particularly noteworthy, as they are frequently employed in peptide synthesis and protection strategies, suggesting potential applications in peptidomimetic drug design.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic structures into drug candidates to improve pharmacokinetic profiles and target specificity. The cyclopentyl moiety in 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid may contribute to favorable solubility and metabolic stability, which are critical factors in the development of novel therapeutics. Additionally, the fluorenylmethoxycarbonyl group is often used as a protecting group in peptide chemistry, indicating that this compound could serve as a valuable intermediate in the synthesis of more complex biomolecules.

The synthesis of 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates careful handling to prevent unwanted side reactions, while the benzyl protection must be robust enough to withstand subsequent synthetic manipulations. Such complexity underscores the skill required from chemists working in this domain and highlights the importance of advanced synthetic methodologies.

In the realm of biomedicine, 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid has shown promise as a lead compound for further derivatization. Its unique structural features make it a versatile scaffold for exploring new pharmacological targets. For instance, the presence of multiple nitrogen-containing functional groups suggests potential interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes. Furthermore, the cyclopentyl ring may enhance binding affinity by introducing steric hindrance or by optimizing hydrophobic interactions with target proteins.

Current research in drug discovery increasingly emphasizes the use of computational tools and high-throughput screening techniques to identify promising candidates. 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid could be subjected to virtual screening or molecular docking studies to evaluate its binding potential with various biological targets. Such computational approaches can significantly reduce the time and cost associated with experimental screening while providing valuable insights into molecular interactions.

The role of 3-(N-benzyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)propanoic acid in peptidomimetic drug design is particularly intriguing. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability or longer half-life. The incorporation of non-peptide moieties into these analogs can lead to novel therapeutic agents with distinct mechanisms of action. The benzyl and Fmoc groups in this compound suggest its utility as a building block for constructing peptidomimetics with tailored biological activities.

The chemical diversity inherent in 3-(N-benzyl-1-{2-({(9H-fluoren-9-y lmethoxycarbonyl}amino)methylcyclopentyle formamido)propanoic acid also opens avenues for exploring its role in modulating enzyme activity or receptor binding. For example, modifications at the cyclopentyl ring or the amino substituent could alter its interaction with specific enzymes or receptors, leading to new therapeutic strategies. Additionally, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure compounds, which are often required for optimal pharmacological efficacy.

The synthesis and characterization of 3-(N-benzyl-l-{2 - ({(9H-fluorenylmeth oxyc arb on y l})a min o )m e t h y l c y c l o p e n t y l }f o r m ami d o )pr o p a n o i c ac i d (CAS No. 2172492 - 36 - 1) represent a significant contribution to the field of organic chemistry and pharmaceutical research. Its complex structure and versatile functional groups make it a valuable tool for further exploration in drug discovery and development. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in creating innovative therapeutics that address unmet medical needs.

In conclusion,3-(N-benz y l-l - { 2 - ( { ( 9 H - f lu o r e n y lm e t h o x y c arb on y l }a m i n o )m e t h y l c y c l o p e n t y l }f o r m ami d o )pr opa n o i c ac i d (CAS No. 2172492 - 36 - 1) exemplifies the cutting-edge research being conducted in medicinal chemistry today. Its intricate molecular architecture and potential biological activities position it as a promising candidate for future therapeutic applications. As scientists continue to unravel its properties and explore new synthetic pathways, this compound is poised to make substantial contributions to both academic research and industrial drug development.